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Compound of Interest

Compound Name:
4-Fluoro-2-methylphenylboronic

acid

Cat. No.: B162142 Get Quote

An In-depth Technical Guide to 4-Fluoro-2-methylphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluoro-2-methylphenylboronic acid is a versatile synthetic intermediate that holds

significant importance in the fields of medicinal chemistry, organic synthesis, and materials

science.[1] As a substituted arylboronic acid, its primary utility lies in the palladium-catalyzed

Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern carbon-carbon bond

formation.[1][2] The presence of a fluorine atom and a methyl group on the phenyl ring

enhances its reactivity and selectivity, making it a valuable building block for complex molecular

architectures.[1] This guide provides a comprehensive overview of its physical and chemical

properties, applications, experimental protocols, and safety considerations.

Physical and Chemical Properties
4-Fluoro-2-methylphenylboronic acid is typically a white to slightly yellow crystalline powder.

[1] It is stable under standard ambient conditions and is soluble in various organic solvents.[1]

[3]
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The key physical and chemical identifiers for 4-Fluoro-2-methylphenylboronic acid are

summarized in the table below for quick reference.

Property Value Reference

CAS Number 139911-29-8 [1]

Molecular Formula C₇H₈BFO₂ [1][4]

Molecular Weight 153.95 g/mol [1][5]

Appearance
White to slightly yellow

crystalline powder
[1]

Melting Point 191-201 °C [1]

InChI Key
IQMLIVUHMSIOQP-

UHFFFAOYSA-N

SMILES Cc1cc(F)ccc1B(O)O

Storage
Room temperature, keep in a

dry, tightly closed container
[1][3]

Stability and Reactivity
The compound is generally stable but should be handled in accordance with good industrial

hygiene and safety practices.[3] It is incompatible with strong oxidizing agents and acids.[3]

Thermal decomposition may produce hazardous substances, including carbon oxides, boron

oxides, and gaseous hydrogen fluoride.[3]

Core Reactivity: The Suzuki-Miyaura Coupling
The paramount chemical application of 4-Fluoro-2-methylphenylboronic acid is its

participation in the Suzuki-Miyaura cross-coupling reaction.[1] This reaction facilitates the

formation of a carbon-carbon bond between the boronic acid and an organic halide or triflate,

catalyzed by a palladium(0) complex. The catalytic cycle involves three key steps: oxidative

addition of the organic halide to the Pd(0) catalyst, transmetalation with the boronate species

(formed by the activation of the boronic acid with a base), and reductive elimination to yield the

final product and regenerate the Pd(0) catalyst.[6][7]
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Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction
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Figure 2: Key Application Areas
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Figure 3: General Workflow for a Suzuki Coupling Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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